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Compound of Interest

Compound Name: 2-Methoxybenzyl alcohol

Cat. No.: B043209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxybenzyl alcohol (CAS No. 612-16-8), a key intermediate in various organic synthesis

applications, including pharmaceuticals and fragrances.[1] This document collates quantitative

data from various sources, outlines standardized experimental protocols for their determination,

and presents a logical workflow for its synthesis.

Core Physical and Chemical Properties
2-Methoxybenzyl alcohol, also known as o-anisyl alcohol, is a clear, colorless to pale yellow

liquid.[1][2] Its molecular and physical characteristics are crucial for its application in chemical

synthesis and product formulation.

Table 1: Quantitative Physical Properties of 2-Methoxybenzyl Alcohol
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [1]

Molecular Weight 138.16 g/mol [3][4]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Boiling Point 248-250 °C (at 760 mmHg) [1][5][6]

Density 1.039 g/mL at 25 °C [5][6]

Refractive Index (n20/D) 1.547 [5][6]

Flash Point 110 °C (230 °F) - closed cup [6]

Vapor Pressure 0.00429 mmHg [3]

Solubility
Not miscible or difficult to mix

in water. Soluble in ethanol.
[5]

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for measuring the key physical

properties of liquid compounds like 2-Methoxybenzyl alcohol. These protocols are

generalized and represent common laboratory practices.

1. Determination of Boiling Point (Thiele Tube Method)

The boiling point is a fundamental physical property indicating the temperature at which a

liquid's vapor pressure equals the surrounding atmospheric pressure.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating mantle or Bunsen burner, and heat-transfer fluid (e.g., paraffin oil).

Procedure:

A small amount of 2-Methoxybenzyl alcohol (a few mL) is placed into the small test tube.

The capillary tube is placed inside the test tube with its open end downwards.
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The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is placed in a Thiele tube containing paraffin oil, ensuring the heat-transfer

fluid is above the level of the sample but below the opening of the test tube.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will bubble out. The heating is

continued until a steady stream of bubbles emerges.

The heat is then removed. The temperature at which the liquid begins to be drawn into the

capillary tube is recorded as the boiling point.

2. Determination of Density (Pycnometer or Graduated Cylinder Method)

Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (for high precision) or a graduated cylinder, and an analytical

balance.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured and recorded.

A specific volume of 2-Methoxybenzyl alcohol (e.g., 10 mL) is carefully added to the

graduated cylinder. The volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty cylinder from

the mass of the filled cylinder.

The density is calculated by dividing the mass of the liquid by its volume.

3. Determination of Refractive Index (Abbe Refractometer)
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The refractive index measures how light propagates through a substance and is a useful

indicator of purity.

Apparatus: Abbe refractometer, a light source (typically a sodium lamp for the D-line), and a

constant temperature water bath.

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).

The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol

or acetone) and allowed to dry.

A few drops of 2-Methoxybenzyl alcohol are placed on the lower prism.

The prisms are closed and locked.

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the coarse and fine adjustment knobs are turned until

the field of view is divided into a light and a dark section.

The chromaticity adjustment is used to eliminate any color fringe at the borderline, making

the dividing line sharp.

The borderline is centered on the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be

recorded, as the refractive index is temperature-dependent.

4. Determination of Flash Point (Pensky-Martens Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in the air.

Apparatus: Pensky-Martens closed-cup flash point tester.
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Procedure:

The sample cup is filled with 2-Methoxybenzyl alcohol to the marked level.

The lid is placed on the cup, and the assembly is placed in the heating unit.

A thermometer is inserted into the appropriate opening in the lid.

The stirrer is started, and the sample is heated at a slow, constant rate.

At regular temperature intervals, an ignition source (a small flame) is applied to the vapor

space of the cup through an opening in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a brief flash.

Logical Workflow: Synthesis of 2-Methoxybenzyl
Alcohol
2-Methoxybenzyl alcohol is a valuable building block in organic synthesis. A common method

for its preparation is the reduction of 2-methoxybenzaldehyde. The following diagram illustrates

this synthetic workflow.
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Starting Material:
2-Methoxybenzaldehyde

Reduction Reaction

Aqueous Workup
(e.g., addition of water/acid)

Reducing Agent:
e.g., Sodium Borohydride (NaBH₄)

in a suitable solvent (e.g., Methanol)

Extraction with an
Organic Solvent

(e.g., Ethyl Acetate)

Drying of the Organic Layer
(e.g., with anhydrous Na₂SO₄)

Purification

Final Product:
2-Methoxybenzyl Alcohol

Method:
Distillation under reduced pressure

or Column Chromatography

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Methoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. precisionlubrication.com [precisionlubrication.com]

2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

3. 2-Methoxybenzyl alcohol | C8H10O2 | CID 69154 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. CN113024360A - Synthesis method of m-methoxy benzyl alcohol - Google Patents
[patents.google.com]

5. CN106673985A - Production process of p-methoxybenzyl alcohol - Google Patents
[patents.google.com]

6. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 2-Methoxybenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043209#2-methoxybenzyl-alcohol-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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